Cas no 889949-94-4 (2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride)

• Product Name: 2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride
• CAS No: 889949-94-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1086767
• PubChem ID: 4722611
• Update Time: 2025-07-19

2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Furan-2-ylmethyl)amino)-2-methylpropan-1-ol
• 2-((2-FURYLMETHYL)AMINO)-2-METHYLPROPAN-1-OL
• 2-(furan-2-ylmethylamino)-2-methylpropan-1-ol
• DTXSID70406015
• AKOS000284743
• 889949-94-4
• 2-[(2-FURYLMETHYL)AMINO]-2-METHYL-1-PROPANOL
• EN300-161188
• 2-{[(furan-2-yl)methyl]amino}-2-methylpropan-1-ol
• STK510592
• 2-[(furan-2-ylmethyl)amino]-2-methylpropan-1-ol
• 2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride

• MDL： MFCD07410476
• Inchi： 1S/C9H15NO2/c1-9(2,7-11)10-6-8-4-3-5-12-8/h3-5,10-11H,6-7H2,1-2H3
• InChI Key： SHVOHCISDMKPNY-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NCC1=CC=CO1

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• PSA: 45.40000
• LogP: 1.53100

Additional information on 2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride

Research Brief on 2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride (CAS: 889949-94-4): Recent Advances and Applications

2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride (CAS: 889949-94-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a bioactive molecule with applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and optimization of 2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride exhibits moderate inhibitory effects on specific enzyme targets involved in inflammatory pathways. These findings suggest potential applications in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. A 2022 study in Neuropharmacology reported that 2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride showed affinity for certain neurotransmitter receptors, indicating possible applications in the management of neurological conditions such as anxiety and depression. However, the study also noted the need for more extensive toxicological assessments to ensure safety.

Recent advancements in computational chemistry have also contributed to the understanding of this compound. Molecular docking simulations have revealed potential binding interactions with key biological targets, providing insights into its mechanism of action. These computational studies complement experimental data and offer a foundation for future structure-activity relationship (SAR) analyses.

Despite these promising findings, challenges remain in the development of 2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic preclinical studies. Collaborative efforts between academic and industrial researchers will be crucial to overcoming these hurdles.

In conclusion, 2-(2-furylmethyl)amino-2-methyl-1-propanol hydrochloride (CAS: 889949-94-4) represents a compound with diverse potential applications in medicinal chemistry. Ongoing research is expected to further elucidate its pharmacological profile and therapeutic potential, paving the way for its eventual translation into clinical use.